4-{1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidine-3-carbonyl}thiomorpholine

• IUPAC Name: [1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidin-3-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C15H23N3O2S/c1-12-9-14(20-16-12)11-17-4-2-3-13(10-17)15(19)18-5-7-21-8-6-18/h9,13H,2-8,10-11H2,1H3
• InChI Key: SNNPQIRHKYAYRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN2CCCC(C2)C(=O)N3CCSCC3
• Molecular Formula: C15H23N3O2S
• Molecular Weight: 309.4 g/mol
• CAS No.: 2640888-19-1

Description

4-{1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidine-3-carbonyl}thiomorpholine is a useful research compound. Its molecular formula is C15H23N3O2S and its molecular weight is 309.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 309.15109816 g/mol and the complexity rating of the compound is 363. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of 4-{1-[(3-methyl-1,2-oxazol-5-yl)methyl]piperidine-3-carbonyl}thiomorpholine is human carbonic anhydrase II (hCA II) . This enzyme plays a crucial role in many physiological and pathological processes, including the regulation of pH and CO2 transport .

Mode of Action

This compound acts as an isoform-selective inhibitor of hCA II . It binds to the active site of the enzyme, preventing it from catalyzing the hydration of carbon dioxide to bicarbonate and protons . This inhibition disrupts the enzyme’s normal function, leading to the therapeutic effects of the compound .

Pharmacokinetics

The metabolism and excretion of these compounds can vary, but they are typically metabolized in the liver and excreted in the urine .

Result of Action

The inhibition of hCA II by this compound leads to a decrease in intraocular pressure . This makes it a potential candidate for the treatment of glaucoma . Additionally, it has shown a combined potentiated effect of the antimicrobial action of carbapenems (meropenem) and aminoglycosides (gentamicin) against antibiotic-resistant bacteria .

Action Environment

Environmental factors such as pH and temperature can influence the action, efficacy, and stability of this compound. For instance, the compound’s inhibitory activity might be affected by the pH of the environment, as it could influence the protonation state of the compound and its target . Additionally, temperature could affect the compound’s stability and its interaction with hCA II .